2-(4-methoxy-3-nitrophenyl)quinoxaline

• IUPAC Name: 2-(4-methoxy-3-nitrophenyl)quinoxaline
• InChI: InChI=1S/C15H11N3O3/c1-21-15-7-6-10(8-14(15)18(19)20)13-9-16-11-4-2-3-5-12(11)17-13/h2-9H,1H3
• InChI Key: AXLDXKIQKVUCPE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC3=CC=CC=C3N=C2)[N+](=O)[O-]
• Molecular Formula: C15H11N3O3
• Molecular Weight: 281.27 g/mol

Description

2-(4-methoxy-3-nitrophenyl)quinoxaline, also known as MNQX, is a chemical compound that has been extensively studied for its potential applications in neuroscience research. MNQX is a selective antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is a crucial component in the regulation of synaptic plasticity and memory formation.

Mechanism of Action

2-(4-methoxy-3-nitrophenyl)quinoxaline acts as a competitive antagonist of the NMDA receptor by binding to the glycine site of the receptor. This prevents the binding of glycine, which is required for the activation of the receptor. As a result, the activation of the NMDA receptor is blocked, and the induction of LTP is prevented.
Biochemical and Physiological Effects:
In addition to its effects on synaptic plasticity and memory formation, 2-(4-methoxy-3-nitrophenyl)quinoxaline has also been shown to have other biochemical and physiological effects. It has been demonstrated that 2-(4-methoxy-3-nitrophenyl)quinoxaline can reduce the release of glutamate, which is a neurotransmitter that is involved in many physiological processes, including pain perception and motor function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-methoxy-3-nitrophenyl)quinoxaline in lab experiments is its selectivity for the NMDA receptor. This allows researchers to specifically target this receptor and study its role in various physiological processes. However, one of the limitations of using 2-(4-methoxy-3-nitrophenyl)quinoxaline is that it can only be used in vitro, as it is not able to cross the blood-brain barrier and enter the central nervous system.

Future Directions

There are many potential future directions for research on 2-(4-methoxy-3-nitrophenyl)quinoxaline and its applications in neuroscience. One area of research could focus on developing new and more efficient synthesis methods for 2-(4-methoxy-3-nitrophenyl)quinoxaline. Another area of research could involve studying the effects of 2-(4-methoxy-3-nitrophenyl)quinoxaline on other physiological processes, such as pain perception and motor function. Additionally, researchers could investigate the potential therapeutic applications of 2-(4-methoxy-3-nitrophenyl)quinoxaline for the treatment of neurological disorders such as Alzheimer's disease and epilepsy.
Conclusion:
In conclusion, 2-(4-methoxy-3-nitrophenyl)quinoxaline is a chemical compound that has been extensively studied for its potential applications in neuroscience research. Its selectivity for the NMDA receptor has allowed researchers to specifically target this receptor and study its role in various physiological processes. While there are both advantages and limitations to using 2-(4-methoxy-3-nitrophenyl)quinoxaline in lab experiments, there are many potential future directions for research on this compound and its applications in neuroscience.

Synthesis Methods

2-(4-methoxy-3-nitrophenyl)quinoxaline can be synthesized using a multi-step process that involves the reaction of 2,3-dichloroquinoxaline with 4-methoxy-3-nitroaniline in the presence of a palladium catalyst. The resulting product is then purified using column chromatography to obtain pure 2-(4-methoxy-3-nitrophenyl)quinoxaline.

Scientific Research Applications

2-(4-methoxy-3-nitrophenyl)quinoxaline has been widely used in neuroscience research to study the role of NMDA receptors in synaptic plasticity and memory formation. It has been demonstrated that 2-(4-methoxy-3-nitrophenyl)quinoxaline can block the activation of NMDA receptors and prevent the induction of long-term potentiation (LTP), which is a process that is critical for the formation of new memories.